Cas no 1396782-64-1 (N-(2H-1,3-benzodioxol-5-yl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxamide
• CAS No: 1396782-64-1
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5969562
• PubChem ID: 71783839
• Update Time: 2025-05-21

N-(2H-1,3-benzodioxol-5-yl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxamide
• 4-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d][1,3]dioxol-5-yl)piperazine-1-carboxamide
• CHEMBL3439691
• N-(1,3-benzodioxol-5-yl)-4-(2-pyrazol-1-ylethyl)piperazine-1-carboxamide
• 1396782-64-1
• F6057-0493
• AKOS024530378
• N-(2H-1,3-benzodioxol-5-yl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxamide
• VU0530635-1

• Inchi： 1S/C17H21N5O3/c23-17(19-14-2-3-15-16(12-14)25-13-24-15)21-9-6-20(7-10-21)8-11-22-5-1-4-18-22/h1-5,12H,6-11,13H2,(H,19,23)
• InChI Key： UYEBTOGOEDNQEM-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C2C(=C1)OCO2)N1CCN(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.9Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxamide

N-(2H-1,3-benzodioxol-5-yl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxamide, with CAS No. 1396782-64-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The compound is characterized by a piperazine ring, a benzodioxole moiety, and a pyrazole group, which collectively contribute to its pharmacological properties.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The piperazine ring in this compound serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate biological activity. The benzodioxole group, on the other hand, is known for its ability to enhance drug stability and bioavailability, making it a valuable component in drug design.

The integration of a pyrazole group into the molecule introduces additional complexity and potential for interaction with biological targets. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the molecule's binding affinity to protein targets. This feature is particularly advantageous in the development of kinase inhibitors and other enzyme-targeted therapies.

One of the most promising aspects of this compound is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this molecule exhibits potent anti-inflammatory and neuroprotective effects, which are critical for addressing the underlying mechanisms of these conditions.

In addition to its therapeutic potential, this compound has also been investigated for its role in cancer treatment. Research has shown that it can inhibit key enzymes involved in tumor growth and metastasis, making it a potential candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product, making it more accessible for further research and development.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy in vivo. Researchers are exploring strategies such as prodrug design and nanoparticle encapsulation to improve its solubility and bioavailability.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structural features and promising therapeutic applications make it a subject of continued interest among researchers worldwide.